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Compound of Interest

Compound Name: JP83

Cat. No.: B560362

The designation "JP83" presents a notable challenge in scientific and technical literature,
appearing across disparate fields and referring to distinct entities, from a potent chemical
inhibitor to a bacterial strain and a high-performance audio amplifier. This guide addresses the
available information regarding the safety and toxicity of "JP83" in a biomedical context, while
acknowledging the significant ambiguity of the term. For researchers, scientists, and drug
development professionals, it is crucial to first identify the specific "JP83" of interest to access
relevant data.

JP83 as a Chemical Compound: An FAAH Inhibitor

In the realm of medicinal chemistry, JP83 is identified as an N-(6-phenyl)hexylcarbamate
analogue, a potent inhibitor of Fatty Acid Amide Hydrolase (FAAH).[1] FAAH is an enzyme that
degrades fatty acid amides, a class of endogenous signaling lipids that includes the
endocannabinoid anandamide. By inhibiting FAAH, compounds like JP83 can modulate the
endocannabinoid system, which plays a role in pain, inflammation, and mood.

One study mentions the development of JP83 as a hybrid of two other compounds, OL-135
and URB597, where the cyclohexyl group was replaced with a phenhexyl group.[2] Another
publication notes that JP83 is a potent compound representative of a biphenyl series of
inhibitors with an 1IC50 of 14 nM.[1] A patent application also lists JP83 among a series of
FAAH inhibitors for the potential treatment of abdominal, visceral, and pelvic pain.

Despite these mentions, a comprehensive public safety and toxicity profile for JP83 as a
chemical entity is not readily available in the public domain. Key toxicological data points such
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as LD50 (median lethal dose) and NOAEL (No-Observed-Adverse-Effect Level) are not
published. Furthermore, detailed experimental protocols for any safety studies that may have
been conducted, including information on animal models, dosage, and administration routes,
are absent from the available literature.

JP83 as a Bacterial Strain: Staphylococcus aureus

In the field of microbiology, "JP83" refers to a specific strain of Staphylococcus aureus.[3][4]
This strain has been used in research to study the SOS response, a global response to DNA
damage in bacteria, and its role in the horizontal transfer of virulence factors.[3][4] Specifically,
strain JP83 is a derivative of S. aureus RN27 that encodes a noncleavable form of the LexA
protein [LexA(G94E)], which is a key repressor of the SOS response.[3][4] Studies involving
this strain have investigated its response to [3-lactam antibiotics like ampicillin.[3][4]

The safety and toxicity information for this bacterial strain would be relevant in the context of its
handling in a laboratory setting (i.e., biosafety level) and its pathogenic potential. However,
specific toxicity studies on the JP83 strain itself, outside of its use as a research tool, are not
detailed in the provided search results.

The Challenge of Data Scarcity and the Path
Forward

The significant lack of a consolidated and publicly accessible safety and toxicity profile for a
chemical compound designated "JP83" poses a considerable hurdle for researchers and drug
development professionals. The ambiguity of the term, with its concurrent use in microbiology
and commercial electronics, further complicates data retrieval.

For those interested in the therapeutic potential of the FAAH inhibitor JP83, the next steps
would involve:

» Direct Inquiry: Contacting the research groups or companies that have published on or
patented this compound to request any available non-confidential safety data.

 Literature Monitoring: Setting up alerts for new publications or patents that may disclose
toxicological information on JP83.
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e Analog-Based Assessment: In the absence of direct data, a preliminary risk assessment
could be conducted by examining the safety profiles of structurally similar FAAH inhibitors.

Due to the lack of specific data, it is not possible to provide the requested tables of quantitative
data, detailed experimental protocols, or diagrams of signaling pathways related to the safety
and toxicity of a chemical compound named JP83 at this time. Researchers are urged to
exercise caution and verify the identity of "JP83" in their sources to ensure they are accessing
relevant and accurate information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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